(3-Amino-4-(dimethylamino)phenyl)boronic acid

• Molecular Formula: C8H13BN2O2
• Molecular Weight: 180.01 g/mol
• IUPAC Name: [3-amino-4-(dimethylamino)phenyl]boronic acid
• InChI: InChI=1S/C8H13BN2O2/c1-11(2)8-4-3-6(9(12)13)5-7(8)10/h3-5,12-13H,10H2,1-2H3
• InChI Key: YBECOGZJWDFRET-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC(=C(C=C1)N(C)C)N)(O)O

Description

(3-Amino-4-(dimethylamino)phenyl)boronic acid is an organoboron compound with the molecular formula C8H12BNO2. This compound is notable for its applications in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions, which are widely used in the formation of carbon-carbon bonds .

Preparation Methods

The synthesis of (3-Amino-4-(dimethylamino)phenyl)boronic acid typically involves the electrophilic trapping of an organometallic reagent with a boric ester, such as B(Oi-Pr)3 or B(OMe)3. This reaction is performed at low temperatures to prevent over-alkylation, which would lead to the formation of borinic esters instead of boronic esters . Industrial production methods often involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity.

Chemical Reactions Analysis

(3-Amino-4-(dimethylamino)phenyl)boronic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding boronic acids or esters.

Reduction: It can be reduced under specific conditions to yield different products.

Substitution: Common reagents used in substitution reactions include halogens and other nucleophiles.

Scientific Research Applications

(3-Amino-4-(dimethylamino)phenyl)boronic acid has several applications in scientific research:

Chemistry: It is widely used in Suzuki-Miyaura cross-coupling reactions to form carbon-carbon bonds, which are essential in the synthesis of various organic compounds.

Biology: This compound can be used to develop sensors for detecting saccharides and glycosylated biomolecules due to its ability to selectively bind with diol-compounds.

Industry: It is used in the preparation of push-pull arylvinyldiazine chromophores and other industrially relevant compounds.

Mechanism of Action

The mechanism of action of (3-Amino-4-(dimethylamino)phenyl)boronic acid in Suzuki-Miyaura cross-coupling involves the transmetalation process, where the boronic acid transfers its organic group to a palladium catalyst. This process is followed by oxidative addition and reductive elimination steps, resulting in the formation of a new carbon-carbon bond .

Comparison with Similar Compounds

Similar compounds to (3-Amino-4-(dimethylamino)phenyl)boronic acid include:

4-(Dimethylamino)phenylboronic acid: This compound has similar applications in Suzuki-Miyaura cross-coupling reactions.

4-Aminophenylboronic acid pinacol ester: Used in similar reactions and has comparable properties.

The uniqueness of this compound lies in its specific functional groups, which provide distinct reactivity and selectivity in various chemical reactions.